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Compound of Interest

Compound Name: Hexadecylbetaine

Cat. No.: B1215945

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexadecylbetaine, also known as cetyl betaine or N,N-dimethyl-N-hexadecyl-1-
ammonioacetate, is a zwitterionic surfactant belonging to the alkyl betaine class. Its unique
molecular structure, featuring a long hydrophobic hexadecyl (C16) alkyl chain and a hydrophilic
headgroup containing both a quaternary ammonium cation and a carboxylate anion, imparts a
range of valuable physicochemical properties. This technical guide provides a comprehensive
overview of the chemical properties of Hexadecylbetaine, including its synthesis, physical and
chemical characteristics, and surfactant behavior. Detailed experimental protocols and data are
presented to support its application in research, and drug development.

Chemical Structure and Identification

o |[UPAC Name: 2-[hexadecyl(dimethyl)azaniumyl]acetate
e CAS Number: 693-33-4[1]
e Molecular Formula: C21Ha3NO2[2]

e Molecular Weight: 341.57 g/mol [1]

Physicochemical Properties
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Hexadecylbetaine exhibits a range of physicochemical properties that are crucial for its
application as a surfactant and formulation excipient. These properties are summarized in the

table below.

Property Value Conditions Reference(s)
Colorless to pale )

Appearance o Ambient [1]
yellow liquid

Water Solubility 444.8 g/L 25°C [3]

pKa 1.8 [4]

Vapor Pressure 13.197 hPa 21.1°C [3]

LogP (Octanol/Water

N o 0.009 25°C [3]

Partition Coefficient)

pH (1% aqueous
40-80 25°C [1]

solution)

Note: The provided LogP value appears low for a molecule with a C16 alkyl chain, and may
reflect the zwitterionic nature of the headgroup under specific pH conditions.

Surfactant Properties

As an amphiphilic molecule, Hexadecylbetaine exhibits characteristic surfactant behavior in
aqueous solutions, including the formation of micelles above a certain concentration and the
reduction of surface tension.

Critical Micelle Concentration (CMC)

The Ciritical Micelle Concentration (CMC) is a fundamental property of surfactants, representing
the concentration at which individual surfactant molecules (monomers) begin to aggregate into
micelles. The CMC of Hexadecylbetaine is influenced by factors such as temperature, pH, and
the presence of electrolytes.
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CMC (mM) Temperature (°C) Method Reference(s)
Solid-Phase

0.054 Not Specified Microextraction [5]
(SPME)

General literature,
Varies Not Specified dependent on [3]
conditions

Surface Tension

Hexadecylbetaine is highly effective at reducing the surface tension of water. The surface
tension of an aqueous solution of Hexadecylbetaine decreases with increasing concentration
until the CMC is reached, after which it remains relatively constant.

Specific surface tension values at varying concentrations are dependent on experimental
conditions and are best determined empirically for a given formulation.

Synthesis of Hexadecylbetaine

The primary synthetic route to Hexadecylbetaine is through a nucleophilic substitution
reaction, specifically an Sn2 pathway. This involves the quaternization of a tertiary amine.

Reaction Scheme

The general synthesis involves the reaction of N,N-dimethylhexadecylamine with an acetate-
containing compound, such as sodium chloroacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubs.acs.org/doi/10.1021/ed074p1227
http://www.thegoodscentscompany.com/data/rw1298351.html
https://surfactant.alfa-chemistry.com/methods-to-determine-critical-micelle-concentration-cmc.html
https://www.cir-safety.org/sites/default/files/alkbet032014final_0.pdf
https://www.researchgate.net/figure/The-synthesis-of-N-isopropyl-N-N-dimethylhexadecan-1-aminium-bromide_fig2_258138924
https://www.benchchem.com/product/b1215945#what-are-the-chemical-properties-of-hexadecylbetaine
https://www.benchchem.com/product/b1215945#what-are-the-chemical-properties-of-hexadecylbetaine
https://www.benchchem.com/product/b1215945#what-are-the-chemical-properties-of-hexadecylbetaine
https://www.benchchem.com/product/b1215945#what-are-the-chemical-properties-of-hexadecylbetaine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1215945?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

